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Compound of Interest

Compound Name: 1-Benzylpiperidin-3-ol

Cat. No.: B057625

An In-depth Technical Guide to the Safe Handling of 1-Benzylpiperidin-3-ol

As a pivotal intermediate in pharmaceutical research and drug development, 1-
Benzylpiperidin-3-ol (CAS No. 14813-01-5) is a compound that demands a thorough
understanding of its properties and associated hazards.[1][2][3] This guide, intended for
laboratory researchers and drug development professionals, provides a comprehensive
overview of its safety, handling, and emergency protocols, moving beyond mere procedural
lists to explain the scientific rationale behind each recommendation.

Core Chemical Identity and Physical Properties

A foundational understanding of 1-Benzylpiperidin-3-ol's physical and chemical
characteristics is essential for predicting its behavior in experimental settings and for
implementing appropriate safety controls. The compound is typically a colorless to light yellow,
clear liquid.[3][4] Its hygroscopic nature necessitates specific storage conditions to prevent
degradation.[3][5]
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Property Value Source(s)
CAS Number 14813-01-5 [2][3]
Molecular Formula C12H17NO [2][3][6]
Molecular Weight 191.27 g/mol [1112][3]

Colorless to light yellow clear

Appearance quid [31[4]
Boiling Point 140-142°C @ 6 mmHg [31[4]I5]
Density ~1.056 g/cm3 [315]
Flash Point >110°C (>230°F) [3][5]

Storage Temperature

Room Temperature, under

inert atmosphere

[3]

Solubility

Slightly soluble in DMSO and

Methanol

[3](5]

Sensitivity

Hygroscopic (sensitive to

moisture)

[3]7]

Hazard Identification and Toxicological Profile

1-Benzylpiperidin-3-ol is classified as hazardous.[8] The primary routes of exposure are

ingestion, inhalation, and skin or eye contact. The hydrochloride salt of this compound is

explicitly noted to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[8][9] Aggregated GHS data from suppliers indicates that the base compound is toxic if

swallowed.[3][10]

The piperidine moiety is a common structural motif in many biologically active compounds, and

its derivatives can exhibit a range of toxicological effects. The benzyl group further modifies its

lipophilicity and potential interactions within biological systems.
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Hazard Class GHS Code Signal Word Hazard Statement

- Toxic if swallowed[3]
Acute Toxicity, Oral H301 Danger

[10]
Skin ) Causes skin
) o H315 Warning S
Corrosion/Irritation irritation[3][7][9]
Serious Eye ] Causes serious eye
o H319 Warning o
Damage/Irritation irritation[3][7][9]

Specific target organ ]
May cause respiratory

toxicity — single H335 Warning T
irritation[3][9]

exposure

Engineering Controls and Personal Protective
Equipment (PPE)

The hierarchy of controls dictates that engineering solutions should be the first line of defense,
supplemented by appropriate PPE. The causality is clear: containing the hazard at its source is
inherently safer than relying solely on personal barriers.

Engineering Controls:

o Fume Hood: All handling of 1-Benzylpiperidin-3-ol, including weighing, transferring, and
use in reactions, must be conducted within a certified chemical fume hood to prevent
inhalation of vapors or aerosols.[7]

o Safety Showers & Eyewash Stations: These must be readily accessible and tested regularly.
Their proximity is crucial for immediate decontamination in the event of a significant splash.
[71[11]

Personal Protective Equipment (PPE): The selection of PPE is not a one-size-fits-all approach;
it must be based on a risk assessment of the specific procedure being performed.

e Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves. Gloves
must be inspected for integrity before each use.[9] Given that no material offers permanent

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7718344.htm
https://www.echemi.com/products/pd1910291003-1-benzyl-3-piperidinol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7718344.htm
https://www.tcichemicals.com/BE/en/sds/B4868_EU_6N.pdf
https://www.fishersci.es/store/msds?partNumber=10473623&countryCode=ES&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7718344.htm
https://www.tcichemicals.com/BE/en/sds/B4868_EU_6N.pdf
https://www.fishersci.es/store/msds?partNumber=10473623&countryCode=ES&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7718344.htm
https://www.fishersci.es/store/msds?partNumber=10473623&countryCode=ES&language=en
https://www.benchchem.com/product/b057625?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B4868_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B4868_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC106132500&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=10473623&countryCode=ES&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

protection, it is critical to understand the breakthrough time of the glove material. Change
gloves frequently, especially after direct contact with the chemical.[12]

o Eye and Face Protection: Chemical safety goggles are mandatory.[11] In procedures where
there is a heightened risk of splashing (e.g., transfers of larger quantities, reactions under
pressure), a face shield should be worn in addition to goggles.[12]

« Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk
of splashes, a chemically resistant apron should be worn over the lab coat. Ensure clothing
provides full coverage.[9][11]

» Respiratory Protection: Under normal conditions of use within a functioning fume hood,
respiratory protection is not typically required.[9] However, in the event of a large spill or a
failure of engineering controls, a NIOSH-approved respirator with an appropriate cartridge
should be used by emergency response personnel.[11]
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Fig 1: PPE Selection Workflow for 1-Benzylpiperidin-3-ol

Detailed Protocols for Safe Handling and Storage

Adherence to standardized protocols minimizes the risk of exposure and preserves the integrity
of the chemical.

Handling Protocol:

o Preparation: Before handling, ensure all necessary engineering controls are active and all
required PPE is donned correctly.

e Dispensing: Handle in a well-ventilated place, preferably a chemical fume hood.[7][13] Avoid
breathing vapors or mist.[9][14]

o Transfers: Use appropriate tools (e.g., glass pipettes, syringes) for transfers to minimize
drips and spills.

e Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were worn.[9]
[11] Do not eat, drink, or smoke in the laboratory area.[9][11] Contaminated clothing should
be removed immediately and washed before reuse.[9]

Storage Protocol:

o Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[7][9][10]

e Environment: Store in a dry, cool, and well-ventilated area.[7][9] The compound is
hygroscopic, so storage under an inert gas like argon or nitrogen is recommended to
maintain its quality.[7]

o Compatibility: Store away from incompatible materials such as strong oxidizing agents and
strong acids.[11]

Emergency Response Protocols

Immediate and correct action during an emergency can significantly mitigate harm.
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First-Aid Measures:

Inhalation: If vapors are inhaled, immediately move the person to fresh air. If breathing is
difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[9][13]
[15]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[9][15] Seek medical attention if
irritation develops or persists.[7][9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9][15] Remove contact lenses if present and
easy to do.[9] Seek immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting.[9][13] If the person is conscious, rinse their mouth with
water and have them drink plenty of water.[9][13] Never give anything by mouth to an
unconscious person.[9] Seek immediate medical attention.[9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][9][13]

Specific Hazards: Thermal decomposition can produce hazardous gases, including nitrogen
oxides (NOx) and carbon monoxide (CO).[9][11]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous vapors and decomposition
products.[11][13][14]

Accidental Release Measures (Spills): The response to a spill should be swift and systematic.

Ensure personal safety before addressing the spill itself.

Protocol for a Small Spill:

o Ensure adequate ventilation and wear all necessary PPE (double-gloving is recommended).
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Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or dry
earth.

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for chemical waste disposal.[13]

Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and
water to decontaminate the surface.

Dispose of all contaminated materials as hazardous waste.
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Fig 2: Accidental Spill Response Workflow
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Stability, Reactivity, and Disposal

Reactivity: The product is generally stable under normal conditions.[10][11] Vapors may form
explosive mixtures with air, although the high flash point makes this less likely at ambient
temperatures.

Chemical Stability: Stable under recommended storage conditions.[10][11]

Conditions to Avoid: Avoid exposure to moisture due to its hygroscopic nature.[3][7] Keep
away from heat, open flames, and sparks.[11]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[11]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as nitrogen oxides and carbon monoxide may be formed.[9][11]

Disposal Considerations: Disposal of 1-Benzylpiperidin-3-ol and any contaminated materials

must be performed in accordance with all applicable federal, state, and local environmental

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Do not allow the chemical to enter drains or waterways.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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